AmmoniumBisulphiteSolution

• CAS No.: 10192-30-3
• Molecular Formula: H5NO3S
• Molecular Weight: 99.1096
• Synonyms: AmmoniumBisulphiteSolution

Description

Definition and Nomenclature

Ammonium bisulphite solution is chemically defined as an aqueous mixture containing ammonium hydrogen sulphite with the molecular formula NH₄HSO₃. The compound is systematically known by several nomenclature variations including ammonium hydrogen sulfite, ammonium acid sulfite, and monoammonium sulfite, reflecting different chemical naming conventions and regional spelling preferences. The molecular weight of the active compound is 99.11 grams per mole, and it exists as a salt-like structure composed of ammonium cations (NH₄⁺) and bisulphite anions (HSO₃⁻). In its pure crystalline form, ammonium bisulphite appears as colorless to white crystals, but commercial solutions typically exhibit a characteristic pale yellow coloration due to manufacturing processes and stabilization additives.

The chemical structure reveals a central sulfur atom bonded to three oxygen atoms in a trigonal planar arrangement, with one hydrogen atom attached to create the bisulphite ion. This molecular configuration provides the compound with its distinctive reducing properties and explains its tendency to release sulphur dioxide gas under certain conditions. The compound demonstrates excellent water solubility, with complete dissolution occurring readily at ambient temperatures. Various trade names exist for commercial preparations, including specialized formulations designed for specific industrial applications such as oxygen scavenging in oil field operations or food preservation processes.

Property	Value	Source Reference
Molecular Formula	NH₄HSO₃
Molecular Weight	99.11 g/mol
Melting Point	147°C
Density	2.03 g/cm³
Specific Gravity (solution)	1.230-1.410
pH Range (solution)	4.0-6.5
Water Solubility	Completely soluble
Appearance (solution)	Clear yellow liquid

Historical Context and Development

The development of ammonium bisulphite solution as an industrial chemical can be traced to early investigations into sulfite chemistry during the late 19th century, when researchers began exploring the potential applications of sulfur-containing compounds in various manufacturing processes. Historical records indicate that the understanding of ammonium bisulphite formation mechanisms evolved from early work on ammonia and sulfur dioxide reactions, particularly in the context of developing more efficient methods for producing ammonium sulfite compounds. The industrial significance of ammonium bisulphite became apparent during the early 20th century as the sulfite process for wood pulp production gained prominence, establishing sulfite and bisulfite compounds as essential chemicals in paper manufacturing.

The commercial production of ammonium bisulphite solution developed alongside advances in chemical engineering and process control technology. Early manufacturing methods focused on direct reaction between ammonia and sulfur dioxide gases in aqueous solution, with careful attention to pH control to prevent formation of undesirable byproducts such as ammonium sulfate. The process required precise regulation of reaction conditions, as formation of ammonium bisulphite occurs optimally when sulfur dioxide is introduced into solutions with excess ammonia, maintaining basic conditions at the point of reaction. Historical development of commercial production emphasized the importance of temperature control, with optimal reaction temperatures identified in the range of 100-150°F for solution production and higher temperatures for crystalline product formation.

The evolution of ammonium bisulphite applications expanded significantly during the mid-20th century as industries recognized its utility as an oxygen scavenger and reducing agent. The oil and gas industry's adoption of ammonium bisulphite solution for corrosion control and oxygen removal marked a significant milestone in the compound's commercial history. Research conducted in the 1970s and 1980s established the theoretical framework for understanding ammonium bisulphite's behavior in complex chemical environments, particularly its interactions with hydrogen sulfide in brine solutions. This research foundation enabled the development of specialized formulations tailored for specific industrial applications, including catalyzed and stabilized variants designed to enhance performance under extreme operating conditions.

Academic Significance and Research Gaps

Contemporary academic research surrounding ammonium bisulphite solution encompasses diverse fields including environmental chemistry, industrial process optimization, and materials science applications. Recent investigations have focused particularly on understanding the complex reaction mechanisms involved in ammonium bisulphite formation and decomposition processes, especially in catalytic systems used for selective catalytic reduction applications. These studies have revealed intricate details about how ammonium bisulphite interacts with various metal oxide catalysts, forming bridged bidentate, chelating bidentate, and tridentate sulfate species at different temperatures. The research demonstrates that ammonium bisulphite can both enhance and inhibit catalytic processes depending on reaction conditions and catalyst composition.

Significant research attention has been directed toward understanding ammonium bisulphite's behavior in complex chemical environments, particularly its interactions with hydrogen sulfide in high-salinity brine solutions commonly encountered in oil and gas operations. These investigations have established important relationships between ammonium bisulphite concentration and sulfide precipitation behavior, revealing that the compound functions as a pH buffer during chemical reactions and can undergo reduction to form sulfide and elemental sulfur under specific conditions. Such findings have important implications for materials compatibility and corrosion control strategies in industrial applications where hydrogen sulfide exposure is anticipated.

Despite extensive research into ammonium bisulphite applications, several significant knowledge gaps remain that warrant continued academic investigation. Limited research exists regarding the long-term environmental fate and biodegradation pathways of ammonium bisulphite in various environmental matrices, particularly in marine and groundwater systems. Additionally, comprehensive studies examining the compound's behavior under extreme temperature and pressure conditions typical of deep-well oil and gas operations remain incomplete. Future research directions should include development of advanced analytical methods for real-time monitoring of ammonium bisulphite decomposition products, investigation of novel catalytic systems that can enhance the compound's reducing efficiency, and exploration of sustainable production methods that minimize environmental impact while maintaining industrial performance standards.

Scientific Research Applications

Water Treatment

Overview : Ammonium bisulphite solution is extensively used in water treatment processes. Its primary functions include dechlorination and oxygen scavenging.

• Dechlorination : The solution effectively neutralizes residual chlorine in treated water, preventing the formation of harmful by-products like trihalomethanes (THMs) which can pose health risks . This is particularly important in municipal water treatment facilities where chlorine is commonly used as a disinfectant.
• Oxygen Scavenging : It reduces dissolved oxygen levels in water, which helps prevent corrosion of metal pipes and equipment. This property is crucial in industries such as oil and gas, where infrastructure integrity is vital .

Table 1: Water Treatment Applications of Ammonium Bisulphite Solution

Application	Function	Benefits
Dechlorination	Neutralizes residual chlorine	Prevents harmful by-products
Oxygen Scavenging	Reduces dissolved oxygen	Protects metal infrastructure
Heavy Metal Removal	Binds with heavy metals like copper and zinc	Ensures cleaner water for industrial use

Food Processing

Overview : In the food industry, ammonium bisulphite serves as an antioxidant and preservative.

• Antioxidant Properties : It inhibits microbial growth and prevents browning reactions in food products, thus extending their shelf life while maintaining freshness .
• Caramel Production : The compound is utilized in the production of caramel color, enhancing the quality and stability of food products .

Table 2: Food Processing Applications

Application	Function	Benefits
Antioxidant	Prevents oxidation and microbial growth	Extends shelf life
Caramel Production	Enhances color stability	Improves product quality

Oil and Gas Industry

Overview : Ammonium bisulphite solution is employed as an oxygen scavenger and corrosion inhibitor in the oil and gas sector.

• Corrosion Inhibition : It protects equipment from corrosion caused by dissolved oxygen in water used during drilling operations .
• Enhanced Oil Recovery : The solution helps improve oil recovery rates by maintaining optimal conditions within reservoirs .

Table 3: Oil and Gas Applications

Application	Function	Benefits
Oxygen Scavenging	Reduces dissolved oxygen	Prevents corrosion
Enhanced Recovery	Maintains optimal reservoir conditions	Improves oil extraction rates

Textile Industry

Overview : In textile processing, ammonium bisulphite acts as a potent reducing agent.

• Dyeing Process : It removes unwanted coloring agents, enhancing dye uptake and ensuring vibrant colors while improving fabric quality .

Table 4: Textile Industry Applications

Application	Function	Benefits
Dyeing	Removes unwanted colors	Enhances color retention

Pharmaceuticals

Overview : Ammonium bisulphite is utilized in pharmaceutical formulations as a reducing agent.

• Synthesis of Active Ingredients : It plays a role in synthesizing various pharmaceutical compounds, contributing to drug stability .

Case Study 1: Water Treatment Efficiency

A study conducted at a municipal water treatment facility demonstrated that using ammonium bisulphite solution reduced residual chlorine levels by over 90%, significantly lowering the formation of THMs compared to traditional methods. This case highlighted the compound's effectiveness in enhancing water safety for public consumption.

Case Study 2: Oil Field Operations

In an oil field operation, the implementation of ammonium bisulphite as an oxygen scavenger resulted in a 30% reduction in corrosion-related maintenance costs over six months. This case illustrated the economic benefits of using ammonium bisulphite solutions for equipment longevity.

Comparison with Similar Compounds

Handling Requirements :

• Requires corrosion-resistant packaging (Packaging Group III) and ventilation .
• Storage must avoid contact with oxidizers and metals .

Comparison with Similar Compounds

Sodium Bisulfite (NaHSO₃)

Property	Ammonium Bisulphite Solution	Sodium Bisulfite
Formula	NH₄HSO₃ (aqueous)	NaHSO₃
CAS Number	10192-30-0	7631-90-5
Physical State	Liquid solution	White crystalline solid or solution
Hazards	Corrosive (Skin Corr. 1B), H314, H335	Irritant (H315, H319)
Applications	Oxygen scavenging, food preservation	Food preservative, wastewater treatment
Transport Class	UN 2693, Class 8	UN 2693, Class 8 (similar)

Key Differences :

• Cation Impact : Sodium bisulfite (Na⁺) is less volatile than ammonium bisulphite, making it preferable in high-temperature processes .
• Ecological Impact : Sodium bisulfite is more commonly regulated in food industries due to lower toxicity concerns .

Ammonium Bisulfate (NH₄HSO₄)

Property	Ammonium Bisulphite Solution	Ammonium Bisulfate
Formula	NH₄HSO₃	NH₄HSO₄
CAS Number	10192-30-0	7803-63-6
Physical State	Liquid solution	White crystalline solid
Hazards	Corrosive, releases SO₂ on oxidation	Corrosive, releases NH₃ and SO₃ on decomposition
Applications	Reductive bleaching, oxygen removal	Catalyst in organic synthesis, pH adjustment
Stability	Oxidizes to ammonium bisulfate in air	Thermally stable up to 350°C

Key Differences :

• Chemical Behavior : Bisulphite (HSO₃⁻) acts as a reducing agent, while bisulfate (HSO₄⁻) is a strong acid .
• Industrial Use : Ammonium bisulfate is favored in chemical manufacturing, whereas bisulphite dominates in water treatment .

Ammonium Sulfide ((NH₄)₂S)

Property	Ammonium Bisulphite Solution	Ammonium Sulfide
Formula	NH₄HSO₃	(NH₄)₂S
CAS Number	10192-30-0	12135-76-1
Physical State	Liquid solution	Yellowish liquid or gas
Hazards	Corrosive, respiratory irritant	Flammable, releases H₂S (toxic)
Applications	Water treatment, preservation	Analytical chemistry, metal precipitation
Environmental Risk	Non-hazardous to aquatic life	Toxic to aquatic organisms

Key Differences :

• Functionality : Sulfide’s reducing power is stronger but less controlled, limiting its use outside specialized labs .
• Safety : Ammonium sulfide requires stringent flammability controls, unlike bisulphite .

Sodium Bisulfate (NaHSO₄)

Property	Ammonium Bisulphite Solution	Sodium Bisulfate
Formula	NH₄HSO₃	NaHSO₄
CAS Number	10192-30-0	7681-38-1
Physical State	Liquid solution	White granules or solution
Hazards	Corrosive, respiratory irritant	Skin irritation (H315)
Applications	Oxygen scavenging, redox reactions	pH adjustment, cleaning agents
Cost	Higher due to niche applications	Low-cost, widely available

Key Differences :

• Acidity : Sodium bisulfate is a stronger acid, making it ideal for pH control in detergents .
• Market Demand : Sodium bisulfate dominates household applications, while bisulphite is industry-specific .

Research Findings and Market Trends

• Stability : Ammonium bisulphite’s tendency to oxidize limits its shelf life compared to sodium bisulfite .
• Market Growth : The global ammonium bisulphite market is projected to grow at 4.2% CAGR (2020–2025), driven by water treatment and pharmaceutical sectors .
• Regional Use : Asia-Pacific leads consumption due to industrialization, while Europe emphasizes safer alternatives like sodium bisulfite .

Preparation Methods

Reactor Design and Operation

In this configuration, water is introduced at the top of the tower via a spray nozzle, forming a descending stream. Simultaneously, SO₂ and NH₃ gases are injected at the base, flowing countercurrent to the water. The packing material enhances interfacial surface area, promoting efficient absorption and reaction. The exothermic reaction between SO₂ and NH₃ proceeds as follows:

$$\text{NH}$$3 + \text{SO}2 + \text{H}2\text{O} \rightarrow \text{NH}4\text{HSO}_3

The product solution, typically containing 64–66% ammonium bisulfite by weight, is collected at the bottom of the tower. Temperature control is critical; cooling coils maintain the reaction between 100–130°F (38–54°C) to prevent thermal decomposition.

pH and Stoichiometric Control

To avoid byproducts such as ammonium sulfite (NH₄)₂SO₃ or ammonium bisulfate (NH₄HSO₄), the pH of the reaction medium must remain acidic (4.5–5.5). US2581752A emphasizes introducing NH₃ below the SO₂ injection point to create a localized basic environment, ensuring complete SO₂ absorption while maintaining an overall acidic pH in the final product. Excess NH₃ shifts the equilibrium toward sulfite formation, necessitating precise gas flow regulation.

Laboratory-Scale Preparation

Small-scale synthesis of ammonium bisulfite solution often employs a simplified apparatus, as described in academic studies.

Homogeneous Precipitation Method

A stirred reactor charged with distilled water is sparged with SO₂ until saturation. Gaseous NH₃ is then introduced incrementally while monitoring pH. At pH 4.5–5.5, the solution is filtered to remove particulates and concentrated under reduced pressure. This method yields solutions with >65% active content, suitable for analytical or industrial applications.

Temperature-Dependent Crystallization

For solid NH₄HSO₃ production, the solution is cooled to 10°C, inducing crystallization. The crystals are vacuum-filtered and dried at ambient temperature. However, prolonged exposure to air oxidizes bisulfite to bisulfate, necessitating inert storage conditions.

Critical Reaction Parameters

Gas Purity and Flow Rates

Industrial processes prioritize high-purity SO₂ and NH₃ to minimize contaminants. US2004799A notes that SO₂ derived from flue gas desulfurization requires pretreatment to remove particulates and acidic impurities. Gas flow rates are adjusted to maintain a molar ratio of NH₃:SO₂ ≈ 1:1, with deviations leading to sulfite or bisulfate formation.

Temperature and Pressure Effects

Elevated temperatures (>150°F/66°C) accelerate side reactions, including the oxidation of bisulfite to sulfate. Operating at near-atmospheric pressure with cooling ensures reaction stability. The solubility of NH₄HSO₃ decreases with temperature, enabling crystallization upon cooling.

Purification and Stabilization

Filtration and Ion Exchange

Crude ammonium bisulfite solutions often contain residual SO₂ or NH₃. Neutralization with dilute H₂SO₄ or NH₄OH adjusts pH to 5.0, followed by activated carbon filtration to remove organic impurities. Ion exchange resins may further reduce metal ion content.

Antioxidant Additives

To mitigate oxidation during storage, additives such as hydrazine (N₂H₄) or ascorbic acid are incorporated at 0.1–0.5% w/w. These agents scavenge dissolved oxygen, extending shelf life.

Comparative Analysis of Methods

Parameter	Industrial Tower Method	Laboratory Batch Method
Scale	1,000–10,000 L/day	1–100 L/day
Active Content	64–66%	60–65%
Energy Input	High (cooling/pumping)	Moderate (stirring)
Purity	95–98%	90–95%
Cost Efficiency	High (bulk production)	Low (small batches)

Challenges and Mitigation Strategies

Corrosion Management

Ammonium bisulfite solutions are mildly corrosive to carbon steel. Industrial reactors use lined stainless steel (SS316) or fiber-reinforced plastic (FRP) to prevent degradation.

Byproduct Formation

Over-saturation of SO₂ produces bisulfate (NH₄HSO₄), detectable via X-ray diffraction . Regular pH monitoring and gas ratio adjustments minimize this issue.

Q & A

Q. What are the standard safety protocols for handling ammonium bisulphite solution in laboratory settings?

Ammonium bisulphite solution is corrosive (H314) and poses respiratory risks (H335). Researchers must:

• Use EN 374-certified gloves (e.g., nitrile) and full-face visors during handling .
• Work in ventilated fume hoods to avoid aerosol inhalation .
• Implement emergency protocols for spills: neutralize with inert adsorbents (e.g., diatomite) and store waste in corrosion-resistant containers .
• Avoid contact with oxidizers (e.g., peroxides) due to incompatibility risks .

Q. How should ammonium bisulphite solution be stored to maintain stability in long-term experiments?

Stability is influenced by pH and temperature. Key steps:

• Store in HDPE containers with corrosion-resistant liners at 4–25°C .
• Monitor pH regularly (target: 4.5–5.5) to prevent decomposition into sulfur dioxide or sulfates .
• Use inert gas (e.g., nitrogen) purging to minimize oxidative degradation .

Q. What analytical methods are suitable for quantifying ammonium bisulphite in aqueous solutions?

Standard methods include:

• Iodometric titration : Measures bisulphite via iodine reaction (precision: ±2% at 0.1M concentration) .
• Ion chromatography : Detects sulfite/bisulphite ions with a detection limit of 0.1 ppm .
• UV-Vis spectroscopy : Utilizes absorbance at 230 nm (ε = 1.2 × 10³ L/mol·cm) for rapid quantification .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported decomposition kinetics of ammonium bisulphite under varying oxygen levels?

Conflicting data often arise from unaccounted variables. Mitigation strategies:

• Use controlled-atmosphere reactors to isolate O₂ effects (e.g., glovebox with <1 ppm O₂) .
• Apply Arrhenius modeling to differentiate thermal (Eₐ ~60 kJ/mol) vs. oxidative (Eₐ ~35 kJ/mol) degradation pathways .
• Validate results via Raman spectroscopy to track SO₃²⁻ → SO₄²⁻ transitions in real-time .

Q. What experimental designs minimize metal interference in ammonium bisulphite-mediated redox studies?

Metal contamination (e.g., Fe³⁺) can catalyze unwanted oxidation. Recommendations:

• Pre-treat solutions with chelating resins (e.g., EDTA-functionalized) to remove trace metals .
• Use glass/Teflon reactors instead of stainless steel to avoid Fe leaching .
• Quantify metal content via ICP-MS before experiments (detection limit: 0.01 ppb) .

Q. How do ecological toxicity assessments for ammonium bisulphite account for its transient stability in aquatic systems?

Despite low bioaccumulation potential (log Kow: -2.1), its rapid oxidation complicates ecotoxicity models. Approaches:

• Simulate natural conditions using flow-through mesocosms to track sulfite → sulfate conversion .
• Apply QSAR models to predict acute toxicity (LC50 for Daphnia magna: 120 mg/L) .
• Monitor dissolved oxygen (DO) to assess hypoxia risks during degradation .

Q. What methodologies validate the absence of mutagenic byproducts in ammonium bisulphite after prolonged storage?

Post-storage analysis requires:

• Ames test (OECD 471) with TA98 and TA100 strains to detect frameshift/base-pair mutations .
• GC-MS screening for volatile organic byproducts (e.g., sulfonic acids) .
• Compare with freshly prepared controls to isolate storage-related degradation effects .

Data Management & Reporting

Q. How should researchers address variability in spectroscopic data for ammonium bisulphite in complex matrices?

• Preprocess samples with solid-phase extraction to remove interferents (e.g., organics) .
• Use multivariate calibration (e.g., PLS regression) to correct matrix effects .
• Report uncertainties using GUM guidelines (e.g., ±0.5% for replicate measurements) .

Q. What statistical frameworks are recommended for analyzing dose-response relationships in bisulphite toxicity studies?

• Fit data to probit or log-logistic models (IC50 calculations) with bootstrap resampling (n=10,000) .
• Apply ANOVA with Tukey’s post-hoc test to compare treatment groups (α=0.05) .